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Compound of Interest

Compound Name: (+)-trans-Chrysanthemic acid

Cat. No.: B1210035 Get Quote

An In-depth Technical Guide to (+)-trans-Chrysanthemic Acid

Introduction
(+)-trans-Chrysanthemic acid, a monocyclic monoterpenoid, is a vital organic compound,

primarily recognized as the acidic component of natural pyrethrins and synthetic pyrethroid

insecticides.[1][2][3] Its significance stems from the potent insecticidal activity and low

mammalian toxicity of its ester derivatives, making it a cornerstone in the development of

agrochemicals and public health insecticides. One of its four stereoisomers, (1R,3R)- or (+)-
trans-chrysanthemic acid, is naturally found in the seed cases of Chrysanthemum

cinerariaefolium.[1][3] This guide provides a comprehensive overview of its physical and

chemical properties, analytical methodologies, and biosynthetic pathways for researchers,

scientists, and drug development professionals.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of (+)-trans-chrysanthemic acid are

summarized below. These properties are crucial for its handling, formulation, and application in

various scientific contexts.
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Property Value

IUPAC Name
(1R,3R)-2,2-dimethyl-3-(2-methylprop-1-

enyl)cyclopropane-1-carboxylic acid[1][4]

CAS Number 4638-92-0[1][5]

Molecular Formula C₁₀H₁₆O₂[1][6]

Molecular Weight 168.23 g/mol [1][5]

Appearance
Clear, colorless to light yellow viscous liquid or

crystalline solid[1][2][7][8]

Melting Point 17-21 °C[1][7]

Boiling Point 80 °C at 0.5 torr[1]; 110-114 °C at 2 mmHg[9]

Density 1.01 g/cm³[1]

Refractive Index (n20/D) 1.4760 to 1.4790[10]; ~1.477

Specific Rotation ([α]/D)
+14.16° (c=1.554 in absolute alcohol)[11];

+14±1° (c=2% in ethanol)

Solubility

Soluble in water (164 mg/L) and more soluble in

organic solvents like ethanol and chloroform.[1]

[7][8][12]

Vapor Pressure 0.00925 mmHg[1]

Flash Point 119 °C[1]

Chemical Characteristics
(+)-trans-Chrysanthemic acid exhibits reactivity typical of a carboxylic acid, readily

undergoing esterification and acid-base reactions.[8] Its structure, featuring a cyclopropane

ring, makes it a key building block for the synthesis of various pyrethroid esters.[1] The

industrial production often involves the cyclopropanation of a diene, resulting in a mix of cis and

trans isomers, followed by hydrolysis of the ester.[1] It can be prepared from (+)-Δ³-carene.[2]

Experimental Protocols
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Detailed methodologies for the analysis and purification of (+)-trans-chrysanthemic acid are

critical for research and development.

Extraction and Purification from Biological Matrices
This protocol outlines a general procedure for the extraction of chrysanthemic acid from plant

tissues, adapted from methodologies used for tomato fruit.[13]

Homogenization: Plant tissue (e.g., tomato pericarp) is collected and ground into a fine

powder in liquid nitrogen.[13]

Solvent Extraction: The homogenate is extracted with a suitable organic solvent, such as

methyl tert-butyl ether (MTBE), often containing an internal standard like tetradecane for

quantification. The mixture is agitated overnight at room temperature.[13]

Phase Separation: The organic layer is separated from the aqueous phase.[9]

Drying and Concentration: The organic extract is dried using an anhydrous salt (e.g.,

Na₂SO₄) and then concentrated under vacuum.[13]

Acidification and Recovery: For recovery from an aqueous alkaline solution, the solution is

acidified with a mineral acid (e.g., sulfuric acid) to precipitate the free chrysanthemic acid,

which is then extracted with a solvent like toluene.[9]

Purification: The crude product can be further purified by distillation under reduced pressure

or by column chromatography on silica gel.[9][14][15]

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS)

Purpose: To separate and identify free (+)-trans-chrysanthemic acid in a sample.

Sample Preparation: The concentrated organic extract is directly analyzed.[13]

Instrumentation: A typical system includes a gas chromatograph coupled with a mass

spectrometer, such as a Shimadzu QP-2010 GC-MS system with an Rxi-5Sil column.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1210035?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://patents.google.com/patent/US3943167A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://patents.google.com/patent/US3943167A/en
https://patents.google.com/patent/US3943167A/en
https://patents.google.com/patent/US3658879A/en
https://asianpubs.org/index.php/ajchem/article/download/9254/9242
https://www.benchchem.com/product/b1210035?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Conditions: The specific temperature program and carrier gas flow rate are

optimized to achieve separation from other matrix components. The mass spectrometer is

operated in electron ionization (EI) mode for fragmentation and identification.[16]

Liquid Chromatography-Mass Spectrometry (LC-MS)

Purpose: To analyze chrysanthemic acid and its glycosylated forms, which may be present in

biological extracts.

Sample Preparation: Powdered tissue is extracted with an acetonitrile/water mixture

containing formic acid and an internal standard. The supernatant after centrifugation is used

for analysis.[13]

Instrumentation: A high-performance liquid chromatography system (e.g., Acquity UPLC)

coupled to a high-resolution mass spectrometer (e.g., Xevo G2-XS Q-ToF).[13]

General Conditions: A reverse-phase column is typically used with a gradient of water and

acetonitrile (both with 0.1% formic acid) as the mobile phase.[13] The mass spectrometer is

operated in a mode that allows for accurate mass measurement for compound identification.

Visualizations
Biosynthesis Pathway
The biosynthesis of (+)-trans-chrysanthemic acid originates from dimethylallyl diphosphate

(DMAPP), a common precursor in isoprenoid metabolism.[3][13][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Chrysanthemic-Acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://www.benchchem.com/product/b1210035?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chrysanthemic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6659395/
https://www.researchgate.net/figure/The-biosynthetic-pathway-to-trans-chrysanthemic-and-pyrethric-acids_fig1_324384185
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Conversions

2x Dimethylallyl
diphosphate (DMAPP)

trans-Chrysanthemyl
diphosphate (CDP)

 CDS trans-Chrysanthemol Phosphatase(s) trans-Chrysanthemal ADH (+)-trans-Chrysanthemic
Acid

 ALDH

Chrysanthemyl diphosphate
synthase (CDS)

Phosphatase(s)

Alcohol
Dehydrogenase (ADH)

Aldehyde
Dehydrogenase (ALDH)

Click to download full resolution via product page

Caption: Biosynthesis of (+)-trans-chrysanthemic acid from DMAPP.

Experimental Workflow: Extraction & Purification
The following diagram illustrates a generalized workflow for the isolation and purification of

chrysanthemic acid from a natural source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1210035#physical-and-chemical-characteristics-of-
trans-chrysanthemic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1210035#physical-and-chemical-characteristics-of-trans-chrysanthemic-acid
https://www.benchchem.com/product/b1210035#physical-and-chemical-characteristics-of-trans-chrysanthemic-acid
https://www.benchchem.com/product/b1210035#physical-and-chemical-characteristics-of-trans-chrysanthemic-acid
https://www.benchchem.com/product/b1210035#physical-and-chemical-characteristics-of-trans-chrysanthemic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

